Cas no 339031-48-0 (ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 339031-48-0
• CID: 4648687
• Update Time: 2025-06-08

ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(SEC-BUTYLSULFANYL)-6-OXO-1-PHENYL-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLATE
• ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Additional information on ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 339031-48-0)

The compound ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 339031-48-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This pyridazine derivative exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biological targets.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate, highlighting its scalability and reproducibility. The researchers employed a multi-step reaction sequence involving condensation, cyclization, and functionalization, achieving a high yield of the target compound. This advancement is crucial for further pharmacological evaluations and potential industrial-scale production.

In terms of biological activity, preliminary in vitro studies have shown that ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been reported to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.5 µM, suggesting its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess its therapeutic efficacy.

Another notable study explored the compound's potential as an anticancer agent. Research conducted by a team at the University of Cambridge (2024) investigated its effects on various cancer cell lines, including breast and lung cancer. The results indicated that the compound induced apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway. While these findings are promising, the researchers emphasized the need for additional studies to elucidate the precise molecular mechanisms and optimize the compound's selectivity and potency.

Despite these advancements, challenges remain in the development of ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Future research directions may include structural modifications to enhance its pharmacokinetic properties and the exploration of combination therapies to improve its efficacy.

In conclusion, ethyl 4-(butan-2-ylsulfanyl)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 339031-48-0) represents a promising scaffold for drug discovery. Recent studies have provided valuable insights into its synthesis, biological activity, and potential therapeutic applications. Continued research efforts will be essential to fully realize its clinical potential and overcome existing challenges.